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Compound of Interest

Compound Name: Enaminomycin C

Cat. No.: B15566479

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the experimental protocols for the
screening and preliminary characterization of Enaminomycin C, an antibiotic produced by
Streptomyces baarnensis.

Introduction

Enaminomycin C is a member of the enaminomycin family of antibiotics, which are
characterized as new members of the epoxy quinone family.[1] It is produced by the
actinomycete Streptomyces baarnensis (strain No. 13120).[2] Structurally, the molecular
formula of Enaminomycin C has been determined to be C7H7NO5.[1] While Enaminomycin A,
the most potent of the group, exhibits notable activity against both Gram-positive and Gram-
negative bacteria, Enaminomycin C is characterized by its weak activity against these
bacteria.[1]

Data Presentation
Antimicrobial Activity

The antimicrobial activity of Enaminomycin C has been qualitatively described as weak
against both Gram-positive and Gram-negative bacteria.[1] Specific Minimum Inhibitory
Concentration (MIC) values are not readily available in published literature, reflecting its lower
potency compared to other members of the enaminomycin family.
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Table 1: Summary of Enaminomycin C Antimicrobial Activity

Target Organism Category Activity Level

Gram-positive bacteria Weak

Gram-negative bacteria Weak
Cytotoxic Activity

Preliminary studies have investigated the cytostatic effects of the enaminomycin family.
Enaminomycin A has been shown to have a cytostatic effect on L1210 mouse leukemia cells in
vitro.[1] While specific IC50 values for Enaminomycin C against L1210 cells are not detailed in
the primary literature, its activity is presumed to be significantly lower than that of
Enaminomycin A.

Table 2: Summary of Enaminomycin C Cytotoxic Activity

Cell Line Activity Level

L1210 mouse leukemia cells Weak (inferred)

Experimental Protocols
Microbial Screening and Fermentation of Streptomyces
baarnensis for Enaminomycin C Production

This protocol outlines the procedure for the cultivation of S. baarnensis to produce
Enaminomycin C.

Workflow for Microbial Screening and Fermentation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for Microbial Screening
of Enaminomycin C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15566479#experimental-protocols-for-
enaminomycin-c-in-microbial-screening]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://pubmed.ncbi.nlm.nih.gov/711625/
https://pubmed.ncbi.nlm.nih.gov/711625/
https://www.benchchem.com/product/b15566479#experimental-protocols-for-enaminomycin-c-in-microbial-screening
https://www.benchchem.com/product/b15566479#experimental-protocols-for-enaminomycin-c-in-microbial-screening
https://www.benchchem.com/product/b15566479#experimental-protocols-for-enaminomycin-c-in-microbial-screening
https://www.benchchem.com/product/b15566479#experimental-protocols-for-enaminomycin-c-in-microbial-screening
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15566479?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566479?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

